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Compound of Interest

Compound Name: Fluorescent red NIR 880

Cat. No.: B1143116 Get Quote

Disclaimer: The following procedures are a general guide based on standard laboratory

practices. It is imperative to consult the Safety Data Sheet (SDS) provided by the manufacturer

for your specific Fluorescent Red NIR 880 product and to adhere to all institutional, local,

state, and federal regulations regarding chemical waste disposal. The information in the

product-specific SDS supersedes any general guidance provided here.

Immediate Safety and Handling Information
Based on available Safety Data Sheets for similar near-infrared fluorescent dyes, many

formulations are not classified as hazardous under OSHA or EU regulations. However, it is

crucial to verify this with the documentation for your specific product. Always assume a

chemical is hazardous until confirmed otherwise by the manufacturer's SDS.

General Safety Precautions:

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves,

and a lab coat, when handling the dye.

Avoid inhalation of dust if handling a solid form.

Avoid contact with skin and eyes.[1] In case of eye contact, immediately flush with plenty of

water for at least 15 minutes.[1] If skin contact occurs, wash the affected area thoroughly

with soap and water.[1]
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In the event of a spill, contain the material and clean it up according to your institution's

established procedures for non-hazardous or hazardous spills, as determined by the SDS.

Step 1: Hazard Identification and Waste Classification
Before disposal, the first and most critical step is to determine the hazard classification of your

specific Fluorescent Red NIR 880 product.

Locate the Safety Data Sheet (SDS): Find the SDS that accompanied your product. This

document contains detailed information on hazards, handling, and disposal.

Review Section 2 (Hazards Identification) and Section 13 (Disposal Considerations): These

sections will explicitly state if the material is considered hazardous and provide guidance on

disposal.

Classify Your Waste: Based on the SDS, classify the waste as either "Non-Hazardous" or

"Hazardous."

Disposal Procedures for Non-Hazardous
Fluorescent Red NIR 880
If the SDS confirms that the product is non-hazardous, follow your institution's guidelines for

non-hazardous chemical waste. The general procedures are as follows:

Disposal of Solid Non-Hazardous Waste
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Step Action Rationale

1 Container Selection
Place the solid dye waste in a

sturdy, sealable container.

2 Labeling

Clearly label the container as

"Non-Hazardous Waste" and

list the chemical name

("Fluorescent Red NIR 880").

3 Disposal Path

Dispose of the sealed

container in the regular

laboratory trash, unless your

institution specifies a different

collection method for non-

hazardous solid chemical

waste.[2]

Disposal of Liquid (Aqueous) Non-Hazardous Waste
Many institutions permit the disposal of small quantities of non-hazardous, water-soluble

chemicals via the sanitary sewer.[3][4]
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Step Action Rationale

1 Verify Solubility

Ensure the dye is fully

dissolved in an aqueous

solution.

2 Check pH

Confirm the pH of the solution

is within the acceptable range

for sewer disposal (typically

between 5.5 and 9.5).[2][5]

3 Dilution and Disposal

Pour the solution down the

drain with copious amounts of

running water (at least a 20-

fold excess of water is

recommended) to ensure

dilution.[3]

4 Record Keeping

Maintain a log of all chemical

disposals made via the

sanitary sewer, as required by

your institution.[2]

Disposal Procedures for Hazardous Fluorescent
Red NIR 880
If the SDS classifies the product as hazardous, or if it has been mixed with other hazardous

chemicals, you must follow the specific procedures for hazardous waste disposal.

Accumulation of Hazardous Waste
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Step Action Rationale

1 Container Selection

Use a designated, compatible,

and leak-proof hazardous

waste container.[6] Plastic

containers are often preferred

to glass to minimize breakage

risk.[6]

2 Labeling

Label the container with a

"Hazardous Waste" tag.[7][8]

The label must include the full

chemical name(s) of all

constituents, their approximate

concentrations, and the

accumulation start date.[7][8]

3 Segregation

Store the waste container in a

designated satellite

accumulation area, segregated

from incompatible materials.[7]

4 Container Management

Keep the waste container

closed except when adding

waste.[6][7]

5 Arrange for Pickup

Once the container is full, or in

accordance with your

institution's timeline, arrange

for waste pickup through your

Environmental Health and

Safety (EHS) office.[6][8]

Experimental Workflow & Disposal Decision
Pathway
The following diagram illustrates the decision-making process for the proper disposal of

Fluorescent Red NIR 880.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.mcneese.edu/policy/chemical-and-hazardous-waste-management-disposal-policy/
https://www.mcneese.edu/policy/chemical-and-hazardous-waste-management-disposal-policy/
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://www.mcneese.edu/policy/chemical-and-hazardous-waste-management-disposal-policy/
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://www.mcneese.edu/policy/chemical-and-hazardous-waste-management-disposal-policy/
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b1143116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Hazard Identification

Non-Hazardous Waste Protocol Hazardous Waste Protocol

Start: Fluorescent Red
NIR 880 Waste Generated

Consult Manufacturer's
Safety Data Sheet (SDS)

Is the substance
classified as hazardous?

Solid or Liquid Waste?

 No 

Follow Hazardous Waste
Accumulation & Disposal Procedure

 Yes 

Follow Solid Non-Hazardous
Waste Disposal Procedure

 Solid 

Follow Liquid Non-Hazardous
Waste Disposal Procedure

 Liquid 

Disposal Complete

Arrange for Pickup by
Environmental Health & Safety (EHS)

Disposal Complete

Click to download full resolution via product page

Caption: Disposal decision workflow for Fluorescent Red NIR 880.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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